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Compound of Interest

Compound Name: AMPK activator 14

Cat. No.: B12376889

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with novel compounds like AMPK activator 14. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment. By adhering to these procedural, step-
by-step instructions, you can mitigate risks and handle this potent research tool with
confidence.

Immediate Safety and Handling Protocols

Given that a comprehensive Safety Data Sheet (SDS) for AMPK activator 14 is not readily
available, a conservative approach, treating it as a potentially hazardous substance, is
recommended. The following protocols are based on best practices for handling solid,
biologically active small molecules in a research setting.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The minimum required PPE
when handling AMPK activator 14 includes:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn over goggles when there is a risk of splashing, such as during solubilization.

e Hand Protection: Disposable nitrile gloves are the minimum requirement. For tasks with a
higher risk of exposure or when handling stock solutions, double-gloving is recommended.
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Always check the glove manufacturer's specifications for compatibility with the solvents
being used.

Body Protection: A fully fastened laboratory coat must be worn at all times. For procedures
with a higher risk of contamination, consider a disposable gown.

Respiratory Protection: While AMPK activator 14 is a solid, a respirator (e.g., N95) may be
necessary if there is a potential for aerosolization, such as during weighing or if the
compound is a fine powder.

Operational Plan: From Receipt to Experiment

A systematic workflow is essential for safe handling.

Receiving and Storage: Upon receipt, inspect the container for any damage. The compound
should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.

Weighing and Preparation: All weighing and preparation of stock solutions should be
conducted in a certified chemical fume hood to prevent inhalation of any airborne particles.
Use a dedicated spatula and weighing paper.

Solubilization: When dissolving the compound, add the solvent slowly to the solid to prevent
splashing. Ensure the chosen solvent is compatible with the experimental protocol and
subsequent disposal methods.

Experimental Use: Handle all solutions containing AMPK activator 14 with the same level of
precaution as the solid compound. Clearly label all containers.

Decontamination: After each use, thoroughly decontaminate the work area, including the
balance, fume hood surface, and any equipment used.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Solid Waste: Dispose of all contaminated solid waste, including gloves, weighing paper, and
pipette tips, in a designated hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing AMPK activator 14 in a clearly labeled,
sealed hazardous waste container. Do not pour solutions down the drain unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Empty Containers: Rinse empty containers of the compound with a suitable solvent, and
collect the rinsate as hazardous waste. Deface the label before disposing of the container in
the regular trash, in accordance with institutional guidelines.

Quantitative Data Summary

While specific toxicological data for AMPK activator 14 is limited, the following table
summarizes its known physical and chemical properties.

Property Value
Molecular Formula C33H34FN50a4
Molecular Weight 583.65 g/mol
CAS Number 1356632-18-2
Physical State Solid

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling AMPK
activator 14 in a laboratory setting.
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Workflow for handling AMPK activator 14.

AMPK Signaling Pathway Overview
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AMP-activated protein kinase (AMPK) is a central regulator of cellular energy homeostasis. It is
activated in response to metabolic stresses that increase the cellular AMP:ATP ratio. Once
activated, AMPK initiates a cascade of events to restore energy balance.
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Simplified AMPK signaling pathway.

By implementing these safety protocols and understanding the biological context of AMPK
activation, researchers can confidently and safely advance their scientific inquiries using AMPK
activator 14. Always consult your institution's specific safety guidelines and EHS office for any
additional requirements.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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